![molecular formula C15H18ClN3 B7573806 5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile](/img/structure/B7573806.png)
5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile
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Overview
Description
5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. GABA is a neurotransmitter that plays a crucial role in the regulation of neuronal excitability in the central nervous system. CPP-115 has been shown to have potential therapeutic applications in the treatment of a variety of neurological and psychiatric disorders, including epilepsy, addiction, and anxiety.
Mechanism of Action
5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA transaminase, this compound increases the levels of GABA in the brain, which in turn reduces neuronal excitability and helps to prevent seizures and reduce anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the brain. These include an increase in GABA levels, a decrease in glutamate levels, and a reduction in the activity of the enzyme alanine transaminase. These effects are thought to contribute to the therapeutic effects of this compound in the treatment of epilepsy, addiction, and anxiety.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile is its high selectivity for GABA transaminase, which reduces the risk of off-target effects. However, this compound has a relatively short half-life and may require frequent dosing in order to maintain therapeutic levels in the brain. Additionally, the high potency of this compound may make it difficult to titrate the dose to achieve optimal therapeutic effects.
Future Directions
There are a number of potential future directions for research on 5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile. One area of interest is the development of more stable and longer-acting analogs of this compound that could be used as therapeutic agents. Another area of interest is the investigation of the potential therapeutic applications of this compound in other neurological and psychiatric disorders, such as depression and schizophrenia. Finally, there is a need for further research on the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile can be synthesized using a multi-step process involving the reaction of 5-chloro-2-nitrobenzonitrile with cyclopropylamine to form 5-chloro-2-(cyclopropylamino)benzonitrile. This intermediate is then reacted with 4-piperidone to form this compound.
Scientific Research Applications
5-Chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile has been extensively studied in preclinical models of epilepsy, addiction, and anxiety. In animal models of epilepsy, this compound has been shown to reduce seizure activity and increase the threshold for seizure induction. In animal models of addiction, this compound has been shown to reduce drug-seeking behavior and prevent relapse. In animal models of anxiety, this compound has been shown to reduce anxiety-like behavior.
properties
IUPAC Name |
5-chloro-2-[(1-cyclopropylpiperidin-4-yl)amino]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClN3/c16-12-1-4-15(11(9-12)10-17)18-13-5-7-19(8-6-13)14-2-3-14/h1,4,9,13-14,18H,2-3,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQDPDKDAAIXNBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CCC(CC2)NC3=C(C=C(C=C3)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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